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Compound of Interest

Compound Name: 17-Hydroxyventuricidin A

Cat. No.: B15566195

Get Quote

Introduction
17-Hydroxyventuricidin A is a macrolide antibiotic produced by species of the bacterial genus

Streptomyces.[1] This compound exhibits significant antifungal and antibacterial properties,

showing activity against various fungal pathogens such as Verticillium dahlia and Fusarium sp.,

as well as Gram-positive bacteria including Micrococcus luteus, Bacillus subtilis, and

Staphylococcus aureus.[1][2][3][4] The potent biological activity of 17-Hydroxyventuricidin A
makes it a compound of interest for researchers in drug discovery and development. This

application note provides a detailed protocol for the purification of 17-Hydroxyventuricidin A
from a large-scale bacterial culture of a producing Streptomyces strain.

The industrial production of secondary metabolites by Streptomyces is typically achieved

through fermentation in large-scale bioreactors.[5] The purification of these metabolites often

involves a series of extraction and chromatographic steps to isolate the compound of interest

from the complex fermentation broth and mycelia. This document outlines a comprehensive

workflow for the successful isolation and purification of 17-Hydroxyventuricidin A.
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The overall process for the purification of 17-Hydroxyventuricidin A from a Streptomyces

culture involves several key stages, beginning with large-scale fermentation, followed by

extraction of the active compound from the mycelium and subsequent chromatographic

purification to obtain the pure compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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